Cas no 1207044-25-4 (2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid)

2-[2-({[(tert-Butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid is a protected benzimidazole derivative featuring a Boc (tert-butoxycarbonyl) group, which enhances stability and facilitates selective deprotection in synthetic applications. The compound’s structure combines a benzimidazole core with an acetic acid moiety, making it a versatile intermediate for peptide coupling, medicinal chemistry, and heterocyclic synthesis. The Boc group provides orthogonal protection for the amine functionality, enabling controlled reactivity in multi-step transformations. Its well-defined purity and consistent performance make it suitable for research in drug discovery and organic synthesis, particularly where selective functionalization of the benzimidazole scaffold is required.
2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid structure
1207044-25-4 structure
Product Name:2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid
CAS No:1207044-25-4
MF:C15H19N3O4
MW:305.329063653946
MDL:MFCD16640725
CID:4562957
PubChem ID:45501645
Update Time:2025-10-24

2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • (2-{[(tert-Butoxycarbonyl)amino]methyl}-1H-benzimidazol-1-yl)acetic acid
    • 2-(2-(((tert-Butoxycarbonyl)amino)methyl)-1H-benzo[d]imidazol-1-yl)acetic acid
    • 1H-Benzimidazole-1-acetic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
    • t ID: L20312 (2-{[(tert-butoxycarbonyl)amino]methyl}-1H-benzimidazol-1-yl)acetic acid
    • 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid
    • MDL: MFCD16640725
    • Inchi: 1S/C15H19N3O4/c1-15(2,3)22-14(21)16-8-12-17-10-6-4-5-7-11(10)18(12)9-13(19)20/h4-7H,8-9H2,1-3H3,(H,16,21)(H,19,20)
    • InChI Key: WAXPQFZXYJZOLH-UHFFFAOYSA-N
    • SMILES: C1(CNC(OC(C)(C)C)=O)N(CC(O)=O)C2=CC=CC=C2N=1

2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid Pricemore >>

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T189086-100mg
(2-{[(tert-butoxycarbonyl)amino]methyl}-1h-benzimidazol-1-yl)acetic acid
1207044-25-4
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$ 115.00 2022-06-03
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(2-{[(tert-butoxycarbonyl)amino]methyl}-1h-benzimidazol-1-yl)acetic acid
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$2,335 2023-09-15

Additional information on 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid

Research Briefing on 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid (CAS: 1207044-25-4)

The compound 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid (CAS: 1207044-25-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid as a key intermediate in the synthesis of novel benzimidazole derivatives. These derivatives are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The tert-butoxycarbonyl (Boc) protecting group in the compound enhances its stability during synthetic processes, making it a valuable building block in medicinal chemistry.

One of the most notable advancements in the research of this compound is its application in the development of protease inhibitors. Proteases play a critical role in various pathological conditions, and inhibitors targeting these enzymes have shown promise in treating diseases such as HIV, hepatitis C, and certain cancers. The benzimidazole core of the compound provides a scaffold for designing potent and selective protease inhibitors, as demonstrated in recent in vitro and in vivo studies.

In addition to its role in protease inhibition, 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid has been investigated for its potential as a modulator of inflammatory pathways. Preliminary data suggest that the compound can interact with key inflammatory mediators, such as cytokines and chemokines, thereby offering a potential therapeutic strategy for inflammatory diseases. Further research is needed to elucidate the exact mechanisms of action and to optimize the compound's pharmacokinetic properties.

The synthesis of 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid has been refined in recent years, with improvements in yield and purity. Modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, have been employed to enhance the efficiency of the production process. These advancements are crucial for scaling up the compound's production for preclinical and clinical studies.

Despite the promising findings, challenges remain in the development of 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and to translate the compound's potential into clinical applications.

In conclusion, 2-[2-({[(tert-butoxy)carbonyl]amino}methyl)-1H-1,3-benzodiazol-1-yl]acetic acid (CAS: 1207044-25-4) represents a promising candidate in the field of medicinal chemistry. Its versatile applications in drug discovery, coupled with recent advancements in synthesis and biological evaluation, underscore its potential as a valuable tool for developing novel therapeutics. Ongoing research will be critical to fully realize the compound's therapeutic benefits and to address the remaining challenges in its development.

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